Cas no 1216930-44-7 (N-(6-methoxy-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-3-nitrobenzamide hydrochloride)

• Product Name: N-(6-methoxy-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-3-nitrobenzamide hydrochloride
• CAS No: 1216930-44-7
• MF: C₂₂H₂₅ClN₄O₅S
• MW: 492.975703001022
• CID: 5473860
• Update Time: 2025-10-28

N-(6-methoxy-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-3-nitrobenzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(3-morpholin-4-ylpropyl)-3-nitrobenzamide:hydrochloride
• N-(6-methoxy-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-3-nitrobenzamide hydrochloride

• Inchi： 1S/C22H24N4O5S.ClH/c1-30-18-6-7-19-20(15-18)32-22(23-19)25(9-3-8-24-10-12-31-13-11-24)21(27)16-4-2-5-17(14-16)26(28)29;/h2,4-7,14-15H,3,8-13H2,1H3;1H
• InChI Key： DMHSVULPPZWMHO-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=CC=C(OC)C=C2S1)CCCN1CCOCC1)(=O)C1=CC=CC([N+]([O-])=O)=C1.[H]Cl

Additional information on N-(6-methoxy-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-3-nitrobenzamide hydrochloride

Comprehensive Overview of N-(6-methoxy-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-3-nitrobenzamide hydrochloride (CAS No. 1216930-44-7)

N-(6-methoxy-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-3-nitrobenzamide hydrochloride is a chemically synthesized compound with significant potential in pharmaceutical and biochemical research. Its CAS No. 1216930-44-7 uniquely identifies it in global chemical databases, making it a subject of interest for researchers exploring novel therapeutic agents. The compound's structure combines a benzothiazole core with a morpholine moiety, which are both critical pharmacophores in drug design. This combination suggests potential applications in targeting specific biological pathways, particularly in central nervous system (CNS) disorders and inflammatory diseases.

Recent trends in pharmaceutical research highlight a growing demand for small-molecule inhibitors and modulators of protein-protein interactions. The structural features of N-(6-methoxy-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-3-nitrobenzamide hydrochloride align with these interests, as its nitrobenzamide group may confer selective binding affinity. Researchers are increasingly searching for compounds like this to address unmet medical needs, such as neurodegenerative diseases and chronic pain management. The compound's hydrochloride salt form also enhances its solubility, a key factor in drug formulation and bioavailability optimization.

From a synthetic chemistry perspective, the compound's benzothiazole scaffold is notable for its versatility. Benzothiazole derivatives are frequently investigated for their antioxidant, antimicrobial, and anticancer properties. The inclusion of a morpholine ring further diversifies its potential interactions with biological targets, as morpholine is a common motif in kinase inhibitors and G-protein-coupled receptor (GPCR) ligands. This dual functionality makes CAS No. 1216930-44-7 a compelling candidate for structure-activity relationship (SAR) studies.

In the context of drug discovery, the compound's nitro group introduces both opportunities and challenges. While nitro groups can participate in hydrogen bonding and electron transfer processes, they may also require metabolic considerations. Researchers often explore prodrug strategies or bioisosteric replacements to optimize such compounds. The integration of computational chemistry and molecular docking tools has accelerated the study of derivatives like N-(6-methoxy-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-3-nitrobenzamide hydrochloride, enabling virtual screening against diverse protein targets.

The compound's potential extends to diagnostic applications, as benzothiazole derivatives are known for their fluorescence properties. This characteristic could be leveraged in imaging probes for cellular or subcellular visualization. Additionally, the morpholine component may facilitate blood-brain barrier (BBB) penetration, a critical factor for CNS-targeted therapies. These attributes align with current research priorities in precision medicine and theranostics, where multifunctional compounds are highly valued.

Quality control and analytical characterization of CAS No. 1216930-44-7 are essential for its reliable use in research. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are typically employed to verify purity and structural integrity. Standardized protocols for compound storage and handling ensure consistency across experimental studies, particularly in high-throughput screening environments.

As the scientific community continues to explore polypharmacology and multi-target drug design, compounds like N-(6-methoxy-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-3-nitrobenzamide hydrochloride offer valuable insights. Their complex structures challenge researchers to innovate in synthetic methodology and mechanistic elucidation. Future directions may include cocrystal engineering to improve physicochemical properties or nanoparticle formulations for targeted delivery. The compound's versatility ensures its relevance in evolving areas of chemical biology and translational research.